Cas no 126829-66-1 (13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide)
13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide is a specialized organic compound with significant applications in the synthesis of natural products and pharmaceuticals. Its unique structure and stereochemistry offer advantages in terms of chemical reactivity and selectivity, making it a valuable intermediate in the development of complex molecules. This compound's hydroxy and acetoxy groups provide versatility for further functionalization, enhancing its potential in medicinal chemistry research.
126829-66-1 structure
Product Name:13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
CAS No:126829-66-1
MF:C17H22O5
MW:306.353585720062
CID:2002648
PubChem ID:137796342
Update Time:2025-06-20
13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Chemical and Physical Properties
Names and Identifiers
-
- 13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
- 3beta-Hydroxy-13-acetoxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
- 13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide
- (9-hydroxy-6,10-dimethyl-2-oxo-5,8,9,11a-tetrahydro-4H-cyclodeca[b]furan-3-yl)methyl acetate
- 126829-66-1
- [(6E,9S,10E,11Ar)-9-hydroxy-6,10-dimethyl-2-oxo-5,8,9,11a-tetrahydro-4H-cyclodeca[b]furan-3-yl]methyl acetate
- AKOS040760931
-
- Inchi： 1S/C17H22O5/c1-10-4-6-13-14(9-21-12(3)18)17(20)22-16(13)8-11(2)15(19)7-5-10/h5,8,15-16,19H,4,6-7,9H2,1-3H3
- InChI Key： DSMOADJYFRMMKC-UHFFFAOYSA-N
- SMILES： O1C(C(COC(C)=O)=C2CCC(C)=CCC(C(C)=CC12)O)=O
Computed Properties
- Exact Mass: 306.14672380g/mol
- Monoisotopic Mass: 306.14672380g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 568
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- XLogP3: 0.773
- Topological Polar Surface Area: 72.8Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.2±0.1 g/cm3
- Boiling Point: 504.9±50.0 °C at 760 mmHg
- Flash Point: 183.2±23.6 °C
- Vapor Pressure: 0.0±2.9 mmHg at 25°C
13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Security Information
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ℃, better at -4 ℃
13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2608-1 mg |
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide |
126829-66-1 | 1mg |
￥2435.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A41480-5 mg |
13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide |
126829-66-1 | 5mg |
￥4800.0 | 2022-04-28 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2608-5mg |
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide |
126829-66-1 | 5mg |
￥ 3330 | 2023-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN2608-1 mL * 10 mM (in DMSO) |
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide |
126829-66-1 | 1 mL * 10 mM (in DMSO) |
￥ 3430 | 2023-09-08 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | A41480-5mg |
13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide |
126829-66-1 | ,97.5% | 5mg |
¥4800.0 | 2023-09-09 | |
| TargetMol Chemicals | TN2608-5 mg |
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide |
126829-66-1 | 98% | 5mg |
￥ 3,330 | 2023-07-11 | |
| TargetMol Chemicals | TN2608-1 mL * 10 mM (in DMSO) |
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide |
126829-66-1 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 3430 | 2023-09-15 | |
| TargetMol Chemicals | TN2608-5mg |
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide |
126829-66-1 | 98% | 5mg |
￥ 3330 | 2023-09-15 | |
| TargetMol Chemicals | TN2608-5mg |
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide |
126829-66-1 | 5mg |
￥ 3330 | 2024-07-24 | ||
| TargetMol Chemicals | TN2608-1 ml * 10 mm |
13-Acetoxy-3beta-hydroxygermacra-1(10)E,4E,7(11)-trien-12,6alpha-olide |
126829-66-1 | 1 ml * 10 mm |
￥ 3430 | 2024-07-24 |
13-acetoxy-3beta-hydroxy-germacra-1(10)E,4E,7(11)-trien-12,6alpha-olide Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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